Cas no 1849248-31-2 (5-(Propan-2-yl)-1,3-oxazole-4-carboxamide)

• Product Name: 5-(Propan-2-yl)-1,3-oxazole-4-carboxamide
• CAS No: 1849248-31-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5690080
• PubChem ID: 90105487
• Update Time: 2023-10-13

5-(Propan-2-yl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1849248-31-2
• SCHEMBL15652808
• EN300-1084891
• 5-(Propan-2-yl)-1,3-oxazole-4-carboxamide
• 4-Oxazolecarboxamide, 5-(1-methylethyl)-

• Inchi： 1S/C7H10N2O2/c1-4(2)6-5(7(8)10)9-3-11-6/h3-4H,1-2H3,(H2,8,10)
• InChI Key： KKPVVEOWEINFEG-UHFFFAOYSA-N
• SMILES： O1C=NC(C(N)=O)=C1C(C)C

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 276.6±28.0 °C(Predicted)
• pka: 14.66±0.50(Predicted)